Cas no 2138312-56-6 (4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid)
4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2138312-56-6
- 4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid
- EN300-703885
-
- Inchi: 1S/C10H14F2N4O2/c11-10(12)3-1-6(2-4-10)16-8(9(17)18)7(5-13)14-15-16/h6H,1-5,13H2,(H,17,18)
- InChI Key: SZVITAAZHOBJEW-UHFFFAOYSA-N
- SMILES: FC1(CCC(CC1)N1C(C(=O)O)=C(CN)N=N1)F
Computed Properties
- Exact Mass: 260.10848203g/mol
- Monoisotopic Mass: 260.10848203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 94Ų
4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-703885-0.05g |
4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid |
2138312-56-6 | 95.0% | 0.05g |
$612.0 | 2025-03-12 | |
| Enamine | EN300-703885-0.1g |
4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid |
2138312-56-6 | 95.0% | 0.1g |
$640.0 | 2025-03-12 | |
| Enamine | EN300-703885-0.25g |
4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid |
2138312-56-6 | 95.0% | 0.25g |
$670.0 | 2025-03-12 | |
| Enamine | EN300-703885-0.5g |
4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid |
2138312-56-6 | 95.0% | 0.5g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-703885-1.0g |
4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid |
2138312-56-6 | 95.0% | 1.0g |
$728.0 | 2025-03-12 | |
| Enamine | EN300-703885-2.5g |
4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid |
2138312-56-6 | 95.0% | 2.5g |
$1428.0 | 2025-03-12 | |
| Enamine | EN300-703885-5.0g |
4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid |
2138312-56-6 | 95.0% | 5.0g |
$2110.0 | 2025-03-12 | |
| Enamine | EN300-703885-10.0g |
4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid |
2138312-56-6 | 95.0% | 10.0g |
$3131.0 | 2025-03-12 |
4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid
4-(Aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic Acid: A Comprehensive Overview
4-(Aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid, with the CAS registry number 2138312-56-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule is characterized by its unique structure, which combines a triazole ring system with a cyclohexane derivative and an amino group. The presence of fluorine atoms in the cyclohexane ring introduces additional electronic and steric effects, making this compound a promising candidate for various applications.
The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the triazole ring under mild conditions. These advancements not only enhance the efficiency of the synthesis process but also pave the way for large-scale production.
One of the most notable applications of 4-(Aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid is in drug discovery. The triazole moiety is known for its ability to act as a bioisostere, offering potential for modulating biological activity without significantly altering molecular weight or lipophilicity. This property makes it an attractive scaffold for designing new drugs targeting various therapeutic areas, including cancer and infectious diseases.
In addition to its pharmacological applications, this compound has also been studied for its potential in materials science. The combination of fluorinated cyclohexane and triazole groups provides unique mechanical and thermal properties. Researchers have investigated its use as a precursor for advanced polymers and coatings that exhibit enhanced durability and resistance to environmental factors.
The structural versatility of 4-(Aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid extends to its reactivity in various chemical transformations. For example, recent studies have demonstrated its ability to undergo click chemistry reactions efficiently. This capability opens up new avenues for constructing complex molecules with high precision and specificity.
From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its conformational preferences and intermolecular interactions. Such data are invaluable for understanding its behavior in different chemical environments and for predicting its performance in practical applications.
In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at typical experimental concentrations. However, further research is required to fully assess its long-term effects on biological systems. Regulatory agencies are likely to scrutinize such compounds closely due to their potential use in pharmaceuticals and other consumer products.
The future outlook for 4-(Aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid appears promising given its diverse applications and favorable properties. Ongoing research is expected to uncover new uses and improve existing ones. Collaborative efforts between academia and industry will be crucial in translating these findings into real-world solutions.
In conclusion, this compound represents a fascinating example of how structural diversity can lead to multifaceted utility in chemistry and related disciplines. As research continues to unfold, it is anticipated that 4-(Aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid will play an increasingly important role in advancing scientific knowledge and technological innovation.
2138312-56-6 (4-(aminomethyl)-1-(4,4-difluorocyclohexyl)-1H-1,2,3-triazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)